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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872 Get Quote

Triethanolamine Borate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Triethanolamine borate, also known as boratrane, is a versatile chemical compound with a

range of applications stemming from its unique physical and chemical properties. This technical

guide provides an in-depth overview of triethanolamine borate, including its core properties,

synthesis methodologies, and relevant experimental workflows. The information is tailored for

professionals in research, science, and drug development who require a detailed

understanding of this compound.

Core Physical and Chemical Properties
Triethanolamine borate is a white, crystalline solid that is soluble in water and alcohol.[1] It is

recognized for its thermal stability and flame-retardant properties.[2] The key physical and

chemical data are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Triethanolamine Borate
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Property Value Source(s)

Molecular Formula C6H12BNO3 [3]

Molar Mass 156.98 g/mol [4]

Appearance
White to off-white crystalline

powder or solid
[1][5]

Melting Point 235-237 °C (lit.) [2][6]

Boiling Point 149.6 °C at 760 mmHg [7]

Density 1.13 g/cm³ [7]

Flash Point 44.3 °C [7]

Vapor Pressure 3.99 mmHg at 25°C

Solubility

Soluble in water and most

organic solvents. Slightly

soluble in acetone and

benzene.

[1][5][6]

Odor Odorless [1][6]

Table 2: Chemical Identifiers and Spectroscopic Data
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Identifier/Data Value/Description Source(s)

CAS Number 283-56-7, 15277-97-1 [3][8]

IUPAC Name
2,8,9-trioxa-5-aza-1-

borabicyclo[3.3.3]undecane
[4]

¹H NMR (500 MHz, CDCl₃)
δ=3.65 (t, J=5.5 Hz, 6H), 3.04

(t, J=5.5 Hz, 6H)
[3]

¹³C NMR (125 MHz, CDCl₃) 62.1, 59.3 [3]

IR (ATR)

2988, 2853, 1469, 1370, 1258,

1160, 1115, 1063, 1026, 1001,

933, 889, 730, 621, 560 cm⁻¹

[3]

pKa 6.40 ± 0.20 (Predicted) [1][6]

Experimental Protocols
The synthesis of triethanolamine borate typically involves the esterification reaction between

boric acid and triethanolamine.[9] Several methods have been reported, with variations in

solvents and reaction conditions.

Method 1: Synthesis in Aqueous Medium
This method involves the direct reaction of boric acid and triethanolamine in the presence of

water to facilitate solubility.

Protocol:

To a 25 mL flask, add boric acid (50 mmol) and triethanolamine (50 mmol).[3]

Add 3 mL of water to the flask to aid in the dissolution of the reactants.[3]

Equip the flask with a short path distillation apparatus.

Heat the reaction mixture to 120 °C.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.chemimpex.com/products/01975
https://pubchem.ncbi.nlm.nih.gov/compound/Triethanolamine-borate
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.guidechem.com/encyclopedia/triethanolamine-borate-dic119067.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2200613.htm
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.researchgate.net/publication/271982220_Synthesis_and_Characterization_of_Triethanolamine_Borate
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue heating until no more water is collected in the distillation apparatus, indicating the

completion of the reaction.[3]

The resulting product, boratrane, can be isolated and recrystallized from acetonitrile for

purification.[3]

Method 2: Synthesis with a Two-Liquid Solvent System
This process utilizes a dual-solvent system to improve reaction efficiency and product purity.

Protocol:

Prepare a mixture of boric acid and triethanolamine.

Introduce a two-liquid solvent system. One liquid acts as a solvent for the reactants only,

while the other is a solvent for both the reactants and the product.[10]

Heat the mixture, allowing the water formed during the reaction to be removed by azeotropic

distillation.[9][10]

After the calculated amount of water has been collected, the solvent is evaporated.[9]

The crude product is then purified by recrystallization from a suitable solvent, such as

acetonitrile.[9][10]

Method 3: Synthesis of Triethanolaminetriborate
A variation of the synthesis produces triethanolaminetriborate, which has a higher boron

content.

Protocol:

In a covered reactor equipped with a stirrer, thermostat, and water condenser, combine

triethanolamine and boric acid in a 1:3 molar ratio.[11]

The reaction is exothermic and takes place at approximately 114 °C.[11][12]

Heat the mixture for about 40 minutes.[11]
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The reaction is considered complete when the volume of collected reaction water equals the

calculated theoretical volume.[11]

The final product is a highly viscous, clear yellowish liquid.[11]

Visualizations
Chemical Synthesis of Triethanolamine Borate
The following diagram illustrates the chemical reaction for the synthesis of triethanolamine
borate from triethanolamine and boric acid.
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Synthesis of Triethanolamine Borate

Triethanolamine
N(CH₂CH₂OH)₃

Triethanolamine Borate
(Boratrane)

+

Boric Acid
H₃BO₃

Water
3H₂O

+
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General Experimental Workflow

Start

Combine Reactants:
Triethanolamine & Boric Acid

Add Solvent
(e.g., Water or Toluene)

Heat and React
(e.g., 114-120 °C)

Remove Water via
Azeotropic Distillation

Isolate Crude Product

Recrystallize from
Acetonitrile

Pure Triethanolamine Borate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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